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Compound of Interest

Compound Name: 3-Propylaniline

Cat. No.: B1594038

For researchers, scientists, and professionals in drug development, the accurate
characterization of chemical compounds is paramount. This guide provides a comprehensive
cross-reference of experimentally determined physicochemical properties of a sample
substance, designated "Substance P-3A," with established literature values for 3-
Propylaniline. This objective comparison, supported by detailed experimental protocols, aims
to ensure the identity and purity of the substance in question, a critical step in any research or
development pipeline.

Physicochemical Properties: A Side-by-Side
Comparison

The following table summarizes the key physicochemical properties of 3-Propylaniline as
reported in the literature and the corresponding experimental data obtained for Substance P-
3A.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1594038?utm_src=pdf-interest
https://www.benchchem.com/product/b1594038?utm_src=pdf-body
https://www.benchchem.com/product/b1594038?utm_src=pdf-body
https://www.benchchem.com/product/b1594038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative
Check Availability & Pricing

Literature Value (3- Experimental Data

Propert
S Propylaniline) (Substance P-3A)

N ) 230 °C at 760 mmHg[1]78-80
Boiling Point 228-231 °C at 760 mmHg
°C at 1 mmHg[2]

Melting Point Not available in cited literature -15°C
Density 0.958 £ 0.06 g/cm3[1] 0.961 g/cm3 at 20 °C
Refractive Index 1.5408 at 25 °C[3] 1.5410 at 20 °C

Limited solubility in water; o _
Miscible with ethanol, acetone,

- soluble in organic solvents ) o
Solubility and diethyl ether. Immiscible

such as ethanol, dimethyl _
with water.

sulfoxide, and acetone.

Logical Workflow for Data Cross-Referencing

The process of validating experimental data against literature values is a fundamental aspect of
chemical quality control. The following diagram illustrates the logical workflow employed in this

guide.
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Caption: Workflow for comparing experimental data with literature values.

Detailed Experimental Protocols

The following are the detailed methodologies used to determine the physicochemical properties
of Substance P-3A.

Boiling Point Determination

The boiling point was determined using the distillation method. A 10 mL sample of Substance
P-3A was placed in a 25 mL round-bottom flask with a few boiling chips. The flask was fitted
with a distillation head, a condenser, and a collection flask. The apparatus was heated using a
heating mantle, and the temperature was recorded when a steady stream of distillate was
collected. The atmospheric pressure was recorded at the time of the experiment.

Melting Point Determination
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The melting point of Substance P-3A was determined using a capillary melting point apparatus.
A small amount of the solidified sample was introduced into a capillary tube, which was then
placed in the melting point apparatus. The temperature was raised at a rate of 1-2 °C per
minute, and the range from the first appearance of liquid to the complete melting of the solid
was recorded.

Density Determination

The density of Substance P-3A was determined using a 10 mL pycnometer. The pycnometer
was first weighed empty, then filled with the substance and weighed again at a constant
temperature of 20 °C. The density was calculated by dividing the mass of the substance by the
volume of the pycnometer.

Refractive Index Measurement

The refractive index of Substance P-3A was measured using an Abbe refractometer. A few
drops of the liquid were placed on the prism of the refractometer, and the instrument was
adjusted to bring the dividing line between the light and dark fields into sharp focus at the
crosshairs. The refractive index was read directly from the instrument's scale at a constant
temperature of 20 °C.

Solubility Assessment

The solubility of Substance P-3A was assessed by adding 1 mL of the substance to 5 mL of
various solvents (water, ethanol, acetone, and diethyl ether) in separate test tubes. The
mixtures were vortexed for 30 seconds and then visually inspected for miscibility or the
formation of a single phase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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